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Compound of Interest

Compound Name: 4-Nitro-3-hexanol

CAS No.: 5342-71-2

Cat. No.: B1614740

Get Quote

Executive Summary
4-Nitro-3-hexanol (CAS: 5342-71-2) is a

-nitro alcohol intermediate, typically synthesized via the Henry (nitroaldol) reaction between
propanal and 1-nitropropane. Its utility in drug development lies in its role as a precursor to

-amino alcohols and nitroalkenes—scaffolds frequently found in beta-blockers and protease
inhibitors.

This guide provides a technical analysis of the solubility behavior of 4-Nitro-3-hexanol. Unlike

simple alcohols, the presence of a nitro group (

) adjacent to the hydroxyl group (

) creates a unique physicochemical push-pull effect. While the polar functionalities promote
water solubility, the six-carbon alkyl chain imposes a lipophilic constraint, resulting in a
compound that is sparingly soluble in water but highly soluble in polar organic solvents.
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Part 1: Physicochemical Profile & Solubility
Mechanics
To predict and manipulate the solubility of 4-Nitro-3-hexanol, one must understand the

competition between its hydrophilic and lipophilic domains.

Molecular Architecture
The molecule consists of a lipophilic hexyl skeleton interrupted by two polar centers at C3 and

C4.

Hydrophilic Domain: The secondary hydroxyl group (H-bond donor/acceptor) and the nitro

group (strong dipole, H-bond acceptor).

Lipophilic Domain: The C1-C2 and C5-C6 ethyl tails flanking the core.

Key Solubility Descriptors
Parameter Value (Approx.) Implication

LogP (Octanol/Water) ~1.34

Moderately lipophilic. Prefers

organic phase (

).

Polar Surface Area (PSA) ~66 Å²

Permeable, but sufficient

polarity to hinder solubility in

non-polar alkanes (e.g.,

Hexane).

Molecular Weight 147.17 g/mol
Small molecule, kinetics of

dissolution are rapid.

pKa
~17 (

-proton)

Non-ionizable at physiological

pH; solubility is pH-

independent unless in strong

base.

Solvation Mechanics
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In Water (Dielectric

): The -OH and -NO

groups form hydrogen bonds with water. However, the entropic penalty of organizing water
molecules around the hydrophobic C6 chain ("hydrophobic effect") dominates. Consequently,
solubility is limited (estimated range: 1–10 g/L).

In Polar Organics (e.g., Ethyl Acetate, DMSO): The solvent interacts favorably with both the

alkyl chain (Van der Waals) and the polar core (Dipole-Dipole). This results in high solubility.

[1]

In Non-Polar Solvents (e.g., Hexane): While the alkyl chain is compatible, the high polarity of

the nitro/hydroxyl core destabilizes the solution, leading to poor solubility or phase

separation.

Part 2: Comparative Solubility Analysis
The following data summarizes the solvent compatibility for 4-Nitro-3-hexanol, essential for

designing extraction and purification protocols.

Table 1: Estimated Solubility Profile
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Solvent Class
Representative
Solvent

Solubility Status
Mechanistic
Rationale

Aqueous Water (pH 7) Sparingly Soluble

Hydrophobic effect of

C6 chain outweighs

polar group solvation.

Polar Protic Methanol, Ethanol Miscible / High

"Like dissolves like";

strong H-bonding

matches the solute's

OH group.

Polar Aprotic
DMSO, DMF,

Acetonitrile
High (>100 g/L)

Strong dipole

interactions solvate

the nitro group

effectively.

Mod. Polar Aprotic
Ethyl Acetate (EtOAc),

DCM
High (Preferred)

Optimal balance;

solvates both the

lipophilic chain and

polar core.

Non-Polar Hexane, Heptane Low / Insoluble

Polarity mismatch;

solute PSA (66 Å²) is

too high for

stabilization.

Visualization: Solvation Interactions
The diagram below illustrates the competing forces determining solubility in aqueous vs.

organic media.
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Figure 1: Mechanistic breakdown of solubility forces. In water, hydrophobic repulsion of the

alkyl chain overrides H-bonding benefits.[2]

Part 3: Experimental Protocols
For precise solubility determination in drug formulation or process chemistry, generic estimates

are insufficient. Use the following Thermodynamic Solubility Protocol (Shake-Flask Method).

Protocol: Saturation Shake-Flask Method
Objective: Determine equilibrium solubility (

) at 25°C.

Materials:

4-Nitro-3-hexanol (Analyte)[3][4][5][6][7]

Solvent (Water, Buffer, or Organic)[8]

0.45 µm PTFE Syringe Filters (Nylon for water)
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HPLC with UV Detector (210 nm or 280 nm)

Workflow:

Supersaturation: Add excess 4-Nitro-3-hexanol to 5 mL of solvent in a glass vial until

undissolved droplets/solid persist.

Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 200 rpm).

Sedimentation: Allow phases to separate for 1 hour. Centrifuge if necessary (10,000 rpm, 5

min) to remove micro-emulsions.

Sampling: Withdraw supernatant and filter through 0.45 µm membrane. Crucial: Discard the

first 200 µL of filtrate to account for filter adsorption.

Quantification: Dilute filtrate with mobile phase and analyze via HPLC. Calculate

concentration using a calibration curve.

Visualization: Solubility Workflow

Excess Analyte
+ Solvent

Agitate 24h
@ 25°C

Centrifuge
(Phase Sep)

Filter (0.45µm)
Discard 1st drops

Supernatant HPLC Analysis
(UV Detection)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for thermodynamic solubility determination.

Part 4: Applications in Extraction & Synthesis
Understanding the solubility differential (LogP ~1.34) is critical for isolating 4-Nitro-3-hexanol
from reaction mixtures.

Henry Reaction Workup
In the synthesis (Propanal + 1-Nitropropane), the product is often contaminated with unreacted

aldehyde and water-soluble base catalysts.
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Extraction Strategy: Use Ethyl Acetate (EtOAc) or Diethyl Ether.

Logic: Since the compound is sparingly soluble in water but highly soluble in EtOAc, a

biphasic extraction will efficiently partition the 4-Nitro-3-hexanol into the organic layer,

leaving salts and polar impurities in the aqueous phase.

Washing: Wash the organic layer with brine. The high ionic strength of brine further

decreases the water solubility of the nitro alcohol ("salting out"), maximizing recovery.

Chromatography[7]
Normal Phase (Silica): Elute with Hexane:Ethyl Acetate mixtures. The polar OH/NO2 groups

will interact with silica, requiring a gradient (e.g., 10%

40% EtOAc) to elute.

Reverse Phase (C18): Use Water:Methanol or Water:Acetonitrile. The C6 chain provides

retention on the C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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